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Compound of Interest

Compound Name: Ethyl cyclopentylideneacetate

Cat. No.: B162082 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the proper

disposal of ethyl cyclopentylideneacetate.

Key Safety and Hazard Information

Ethyl cyclopentylideneacetate is classified as a substance that causes skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times

when handling this chemical. All procedures involving this compound should be conducted in a

well-ventilated area, preferably within a chemical fume hood.

Physicochemical Properties for Disposal Consideration
A comprehensive understanding of a chemical's properties is crucial for its safe disposal. The

table below summarizes the key quantitative data for ethyl cyclopentylideneacetate.
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Property Value Source

Molecular Formula C₉H₁₄O₂ PubChem

Molecular Weight 154.21 g/mol PubChem[2]

Boiling Point 71-72.5 °C @ 1 Torr ECHEMI[3]

Melting Point 82-84 °C ECHEMI[3]

Flash Point ~ 87 °C (estimated)

ECHEMI (for structural analog

Ethyl 1-cyclopentene-1-

acetate)[3]

Note: The flash point is an estimate based on a close structural analog, Ethyl 1-cyclopentene-

1-acetate. A specific Safety Data Sheet (SDS) for ethyl cyclopentylideneacetate should be

consulted if available.

Step-by-Step Disposal Protocol
The proper disposal of ethyl cyclopentylideneacetate follows the general principles for

managing flammable liquid chemical waste in a laboratory setting. Do not dispose of this

chemical down the drain or in regular trash.[4]

Experimental Protocol for Waste Segregation and Collection:

Waste Determination: Any unused ethyl cyclopentylideneacetate, contaminated materials

(e.g., pipette tips, absorbent paper), or solutions containing this chemical must be treated as

hazardous waste.[4][5]

Container Selection: Use a designated, leak-proof, and chemically compatible waste

container. Glass or polyethylene containers are generally suitable for flammable liquids.[2]

The container must have a secure screw-top cap.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "Ethyl Cyclopentylideneacetate," and the approximate concentration and

volume.[5] Avoid using chemical formulas or abbreviations.
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Accumulation: Store the waste container in a designated satellite accumulation area within

the laboratory.[2] This area should be away from sources of ignition, such as heat, sparks, or

open flames.

Segregation: Ensure the waste container is segregated from incompatible materials,

particularly strong oxidizing agents, acids, and bases.

Container Management: Keep the waste container closed at all times, except when adding

waste. Do not overfill the container; leave at least 10% headspace to allow for vapor

expansion.

Request for Pickup: Once the container is full or is no longer being used, arrange for its

disposal through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ethyl
cyclopentylideneacetate.
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Caption: Logical workflow for the proper disposal of ethyl cyclopentylideneacetate.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of ethyl cyclopentylideneacetate, thereby protecting themselves, their colleagues,

and the environment. Always consult your institution's specific waste management guidelines

and the chemical's Safety Data Sheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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